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Get Quote

Protein Binding & Pharmacokinetic Properties

Compound
Plasma Protein
Binding (at 1
μg/mL)

Key Active Metabolites Notes on Activity

Sutezolid
(parent)

48% [1] PNU-101603 (sulfoxide),
PNU-101244 (sulfone) [1]

[2]

Mainly kills intracellular bacteria
[3]

PNU-101603
(sulfoxide)

4% [1] - Active against extracellular

bacteria; higher exposure than
parent [4] [2] [3]

PNU-101244
(sulfone)

6% [1] - Active [1]

The relationship between protein binding, metabolism, and antibacterial activity of sutezolid can be

visualized in the following pathway:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s544260?utm_src=pdf-body
https://www.smolecule.com/products/s544260?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC9017382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9017382/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sutezolid
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0094462
https://pmc.ncbi.nlm.nih.gov/articles/PMC9017382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11441997/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sutezolid
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0094462
https://pmc.ncbi.nlm.nih.gov/articles/PMC9017382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9017382/
https://www.smolecule.com/products/s544260?utm_src=pdf-body
https://www.smolecule.com/products/s544260?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Sutezolid

PNU-101603 (Sulfoxide)

  Metabolism

PNU-101244 (Sulfone)

  Metabolism

Intracellular Bactericidal Activity
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  Contributes to
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Dosing Implications & Experimental Evidence

The low protein binding of sutezolid's metabolites has significant positive implications for its dosing and

efficacy.

Enhanced Free Drug Concentration: The active sulfoxide metabolite (PNU-101603) has minimal

protein binding (4%), meaning a high proportion remains unbound and pharmacologically active [1].
This high free fraction likely contributes significantly to the drug's overall efficacy, particularly against

extracellular bacteria [4] [3].
Efficacy in Combination Regimens: Sutezolid is a promising candidate in novel combination

therapies for drug-resistant tuberculosis. In a mouse model, a regimen containing sutezolid
demonstrated high bactericidal and sterilizing activity, with studies suggesting the potential to reduce

treatment duration by 25% compared to standard therapy [4].
Improved Safety Profile: Clinical trials indicate that sutezolid is well-tolerated. Phase 2b studies

have shown strong antibacterial activity without the hematologic (myelosuppression) or
neurologic (peripheral neuropathy) toxicities commonly associated with linezolid, making it a safer

alternative for long-term TB treatment [5] [6].

Key Experimental Protocols for Researchers

For scientists investigating sutezolid, here are methodologies from key studies.
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Protein Binding Measurement: The protein binding data for sutezolid and its metabolites (48%,

4%, and 6% at 1 μg/mL) was established in prior preclinical studies, as cited in the Phase 1 clinical
trial report [1]. Researchers can employ established techniques like equilibrium dialysis or

ultrafiltration followed by LC-MS/MS to confirm these values in new experimental conditions.
Pharmacokinetic (PK) Studies: The single-ascending dose study in humans evaluated PK under

fasting conditions. Researchers can adopt this model to assess the less-than-proportional increase in
maximum concentration ((C_{max})) and the proportional increase in total exposure ((AUC)) with

rising doses (300 mg to 1800 mg) [1].
Efficacy Assessment in Animal Models: The high efficacy of sutezolid-containing regimens has

been demonstrated in a standard mouse model (BALB/c) of pulmonary TB [4]. The experimental
workflow is as follows:
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Troubleshooting & Research FAQs

Q1: How does the protein binding of sutezolid compare to linezolid?

A: While the search results do not provide a direct percentage for linezolid, they consistently
emphasize that sutezolid has a better safety profile and is a promising, safer alternative to
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linezolid, which is associated with significant toxicity after long-term use [2] [5] [6]. The low

binding of its active metabolites is a key pharmacokinetic advantage.

Q2: Is dose adjustment for sutezolid necessary in special populations?

A: The available search results do not contain specific studies on sutezolid dosing in

hepatically or renally impaired patients. The general principle for liver impairment suggests that
for drugs with low hepatic extraction and low protein binding, the impact may be less

pronounced. However, clinical data is required to confirm this for sutezolid.

Q3: What are the critical parameters for designing a PK/PD study for sutezolid?

A: You should focus on:

Measuring both the parent drug and its two active metabolites.
Calculating the free (unbound) concentrations based on the known protein binding

values.
Using exposure targets like the free (AUC)/MIC ratio, as sutezolid exhibits time-

dependent killing [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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implications-dosing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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